(2-Oxo-1,4-diphenylbut-3-en-1-yl)phenylphosphinic acid

• CAS No.: 61124-00-3
• Molecular Formula: C22H19O3P
• Molecular Weight: 362.4 g/mol
• IUPAC Name: (2-oxo-1,4-diphenylbut-3-enyl)-phenylphosphinic acid
• InChI: InChI=1S/C22H19O3P/c23-21(17-16-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)26(24,25)20-14-8-3-9-15-20/h1-17,22H,(H,24,25)
• InChI Key: RYGYLFNKIBQMHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C(C2=CC=CC=C2)P(=O)(C3=CC=CC=C3)O

Description

(2-Oxo-1,4-diphenylbut-3-en-1-yl)phenylphosphinic acid is a chemical compound with the molecular formula C₂₂H₁₉O₃P

Preparation Methods

The synthesis of (2-Oxo-1,4-diphenylbut-3-en-1-yl)phenylphosphinic acid involves several steps. The synthetic routes typically include the reaction of appropriate starting materials under controlled conditions to form the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

(2-Oxo-1,4-diphenylbut-3-en-1-yl)phenylphosphinic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be explored for its potential therapeutic properties. In industry, it may be used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of (2-Oxo-1,4-diphenylbut-3-en-1-yl)phenylphosphinic acid involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

(2-Oxo-1,4-diphenylbut-3-en-1-yl)phenylphosphinic acid can be compared with other similar compounds, such as 4-methyl-2-N-(2-pyridylmethyl)aminophenol and its derivatives. These compounds share some structural similarities but may differ in their chemical reactivity and applications. The uniqueness of this compound lies in its specific structure and the resulting properties .